Cas no 2694728-86-2 (4-bromo-5-ethyl-1-methyl-1H-1,2,3-triazole)

• Product Name: 4-bromo-5-ethyl-1-methyl-1H-1,2,3-triazole
• CAS No: 2694728-86-2
• MF: C₅H₈BrN₃
• MW: 190.0411195755
• MDL: MFCD32839910
• CID: 5627784
• PubChem ID: 69381760
• Update Time: 2023-09-08

4-bromo-5-ethyl-1-methyl-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• EN300-28320925
• SCHEMBL5273711
• 2694728-86-2
• 4-bromo-5-ethyl-1-methyl-1H-1,2,3-triazole
• 1H-1,2,3-Triazole, 4-bromo-5-ethyl-1-methyl-

• MDL： MFCD32839910
• Inchi： 1S/C5H8BrN3/c1-3-4-5(6)7-8-9(4)2/h3H2,1-2H3
• InChI Key： AORLDRNFYHOLRX-UHFFFAOYSA-N
• SMILES： BrC1=C(CC)N(C)N=N1

Computed Properties

• Exact Mass: 188.99016g/mol
• Monoisotopic Mass: 188.99016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 98.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• Density: 1?+-.0.1 g/cm3(Predicted)
• Boiling Point: 255.4±32.0 °C(Predicted)
• pka: -1.07±0.10(Predicted)